Cas no 50264-78-3 (1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-)

1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]- structure
50264-78-3 structure
Product Name:1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-
CAS No:50264-78-3
MF:C17H16N2O2
MW:280.321144104004
CID:369982

1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxylicacid, 1-[(2,4-dimethylphenyl)methyl]-
    • 1-[(2,4-dimethylphenyl)methyl]indazole-3-carboxylic acid
    • 1-(2,4-Dimethylbenzyl)-1H-indazol-3-carbonsaeure
    • 1-(2,4-Dimethylbenzyl)-1H-indazole-3-carboxylic acid
    • 1H-Indazole-3-carboxylic acid,1-(2,4-dimethylbenzyl)
    • Xinidamine
    • Xinidamino
    • Xinidamino [INN-Spanish]
    • Xinidaminum [INN-Latin]

Computed Properties

  • Exact Mass: 280.12100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8

Experimental Properties

  • PSA: 55.12000
  • LogP: 3.39960
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